4-[(3,5-dimethoxyphenyl)amino]-4-oxobutanoic acid

• IUPAC Name: 4-(3,5-dimethoxyanilino)-4-oxobutanoic acid
• InChI: InChI=1S/C12H15NO5/c1-17-9-5-8(6-10(7-9)18-2)13-11(14)3-4-12(15)16/h5-7H,3-4H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key: UHFWIRKQCONONU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)CCC(=O)O)OC
• Molecular Formula: C12H15NO5
• Molecular Weight: 253.25 g/mol

Description

4-[(3,5-dimethoxyphenyl)amino]-4-oxobutanoic acid, also known as DOB, is a psychoactive drug that belongs to the amphetamine class of compounds. DOB is a potent hallucinogenic drug that is known to produce intense visual and auditory hallucinations.

Mechanism of Action

4-[(3,5-dimethoxyphenyl)amino]-4-oxobutanoic acid acts as a potent agonist of the 5-HT2A receptor, which is a subtype of the serotonin receptor. Activation of the 5-HT2A receptor leads to an increase in the levels of the neurotransmitter serotonin in the brain. This increase in serotonin levels is believed to be responsible for the hallucinogenic effects of this compound.
Biochemical and Physiological Effects
This compound has been shown to produce a range of biochemical and physiological effects. These effects include increased heart rate, elevated blood pressure, and increased body temperature. This compound has also been shown to produce changes in brain activity, including increased activity in the visual cortex.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(3,5-dimethoxyphenyl)amino]-4-oxobutanoic acid in lab experiments is that it is a potent and selective agonist of the 5-HT2A receptor. This makes it a useful tool for studying the role of this receptor in the brain. However, one limitation of using this compound in lab experiments is that it is a potent hallucinogenic drug, which can make it difficult to study its effects on the brain in a controlled manner.

Future Directions

There are several future directions for research on 4-[(3,5-dimethoxyphenyl)amino]-4-oxobutanoic acid. One area of research is the development of new drugs that target the 5-HT2A receptor. Another area of research is the use of this compound in the treatment of psychiatric disorders, such as depression and anxiety. Finally, future research could focus on the development of new methods for studying the effects of hallucinogenic drugs on the brain.

Synthesis Methods

4-[(3,5-dimethoxyphenyl)amino]-4-oxobutanoic acid is synthesized by first reacting 3,5-dimethoxyaniline with ethyl acetoacetate to form 3,5-dimethoxyphenylacetoacetic acid. This intermediate is then reacted with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-amino-2-methyl-1-propanol to form this compound.

Scientific Research Applications

4-[(3,5-dimethoxyphenyl)amino]-4-oxobutanoic acid has been used in scientific research to study the effects of hallucinogenic drugs on the brain. This compound has been shown to activate the 5-HT2A receptor, which is known to play a role in the regulation of mood, perception, and cognition. This compound has also been used to study the effects of hallucinogenic drugs on the visual cortex.